Cas no 54666-62-5 (3,5-Bis(2-methylpropyl)-1,3,5-thiadiazinane-2-thione)

• Product Name: 3,5-Bis(2-methylpropyl)-1,3,5-thiadiazinane-2-thione
• CAS No: 54666-62-5
• MF: C₁₁H₂₂N₂S₂
• MW: 246.43578004837
• CID: 2831344
• PubChem ID: 14009073
• Update Time: 2025-04-21

3,5-Bis(2-methylpropyl)-1,3,5-thiadiazinane-2-thione Chemical and Physical Properties

Names and Identifiers

• 54666-62-5
• 3,5-Bis(2-methylpropyl)-1,3,5-thiadiazinane-2-thione
• DTXSID50554245
• DTXCID80505028

• Inchi： 1S/C11H22N2S2/c1-9(2)5-12-7-13(6-10(3)4)11(14)15-8-12/h9-10H,5-8H2,1-4H3
• InChI Key： ARSLXAUVOGCLAY-UHFFFAOYSA-N
• SMILES： S1C(N(CC(C)C)CN(C1)CC(C)C)=S

Computed Properties

• Exact Mass: 246.12244106Da
• Monoisotopic Mass: 246.12244106Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.9Ų